Cas no 1451392-39-4 (4-Fluoro-3-(methylthio)phenylboronic acid)

4-Fluoro-3-(methylthio)phenylboronic acid structure
1451392-39-4 structure
Product Name:4-Fluoro-3-(methylthio)phenylboronic acid
CAS No:1451392-39-4
MF:C7H8BFO2S
MW:186.011624336243
MDL:MFCD22543663
CID:4600588
PubChem ID:74891175
Update Time:2023-11-22

4-Fluoro-3-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-(methylthio)phenylboronic acid
    • (4-Fluoro-3-methylsulfanyl-phenyl)boronic acid
    • Boronic acid, B-[4-fluoro-3-(methylthio)phenyl]-
    • MDL: MFCD22543663
    • Inchi: 1S/C7H8BFO2S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,10-11H,1H3
    • InChI Key: KCPJDAWNJZFHKI-UHFFFAOYSA-N
    • SMILES: B(C1=CC=C(F)C(SC)=C1)(O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

4-Fluoro-3-(methylthio)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1451392-39-4 97%
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$ 275.00 2022-06-04
abcr
AB513919-500 mg
4-Fluoro-3-(methylthio)phenylboronic acid, 95%; .
1451392-39-4 95%
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€172.40 2023-04-18
abcr
AB513919-1 g
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abcr
AB513919-5 g
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€662.10 2023-04-18
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AB513919-10 g
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€1,093.00 2023-04-18
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